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Compound of Interest

Compound Name: Boc-DL-Phg-OH

Cat. No.: B351802 Get Quote

Essential Safety and Handling Guide for Boc-DL-
Phg-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, logistical, and procedural information for the handling and

disposal of Boc-DL-Phg-OH (N-Boc-DL-phenylglycine). Adherence to these protocols is

essential for ensuring personal safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling Boc-DL-Phg-OH, a comprehensive personal protective equipment strategy is

the primary defense against potential exposure. The following PPE is recommended:
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Protection Type Specification Purpose

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.[1]

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[1]

Prevents direct skin contact

with the chemical.

Body Protection
Laboratory coat or long-

sleeved clothing.[1][2]

Minimizes the risk of skin

exposure to spills.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if handling

large quantities or if ventilation

is inadequate to control dust.

[1]

Avoids inhalation of dust

particles.

Foot Protection Closed-toe shoes.
Standard laboratory practice to

protect feet from spills.

Hazard Identification and First Aid
Boc-DL-Phg-OH is associated with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
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First Aid Measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Flush eyes with water as a precaution.

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.

Operational Plan for Handling
A systematic approach to handling Boc-DL-Phg-OH is crucial to minimize exposure and

maintain the integrity of the compound.

Step 1: Preparation

Ensure you are wearing all the appropriate PPE as detailed in the table above.

Designate a specific handling area, preferably within a certified chemical fume hood, to

control dust.

Verify that all necessary equipment (e.g., spatulas, weigh boats, glassware) is clean and

readily accessible.

Step 2: Weighing and Transfer

Conduct all weighing and transfer operations of the solid compound within a chemical fume

hood to minimize the risk of inhalation.

Use appropriate tools to handle the material and prevent the creation of dust clouds.

Keep the container tightly closed when not in use.

Step 3: Dissolving (if applicable)

If dissolving the compound, add the solvent to the solid slowly to prevent splashing.
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Consult relevant literature for suitable solvents. Common solvents for similar compounds

include Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).

Storage and Disposal Plan
Proper storage is vital for maintaining chemical stability, while correct disposal is critical for

environmental and personnel safety.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is often refrigerated (2-8°C).

Protect from moisture and incompatible materials such as strong oxidizing agents.

Disposal:

Dispose of unused material and its container as hazardous chemical waste.

Follow all local, state, and federal regulations for chemical waste disposal.

Do not allow the chemical to enter drains or be disposed of in regular trash.

For solid waste, carefully sweep up the material and place it into a suitable, labeled, and

closed container for disposal.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup.

Workflow for Safe Handling of Boc-DL-Phg-OH
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Caption: Procedural workflow for the safe handling of Boc-DL-Phg-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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